molecular formula C9H9BrF2O B8474634 1-(3-Bromopropoxy)-2,3-difluorobenzene

1-(3-Bromopropoxy)-2,3-difluorobenzene

Cat. No. B8474634
M. Wt: 251.07 g/mol
InChI Key: YDGNQVBDRJWVNQ-UHFFFAOYSA-N
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Description

1-(3-Bromopropoxy)-2,3-difluorobenzene is a useful research compound. Its molecular formula is C9H9BrF2O and its molecular weight is 251.07 g/mol. The purity is usually 95%.
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properties

Product Name

1-(3-Bromopropoxy)-2,3-difluorobenzene

Molecular Formula

C9H9BrF2O

Molecular Weight

251.07 g/mol

IUPAC Name

1-(3-bromopropoxy)-2,3-difluorobenzene

InChI

InChI=1S/C9H9BrF2O/c10-5-2-6-13-8-4-1-3-7(11)9(8)12/h1,3-4H,2,5-6H2

InChI Key

YDGNQVBDRJWVNQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)F)OCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Analogously to Example 91b, 2.00 g of 2,3-difluorophenol and 30.7 g of 1,3-dibromopropane are reacted. The title compound is obtained as a colourless oil. Rf=0.39 (1:10 EtOAc-heptane); Rt=4.82.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
30.7 g
Type
reactant
Reaction Step One

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